Cas no 2229138-71-8 (3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3-methylbutan-1-amine)

• Product Name: 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3-methylbutan-1-amine
• CAS No: 2229138-71-8
• MF: C₁₀H₁₈ClN₃
• MW: 215.723021030426
• CID: 6547669
• PubChem ID: 165690017
• Update Time: 2025-06-08

3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3-methylbutan-1-amine
• 2229138-71-8
• EN300-1996782

• Inchi： 1S/C10H18ClN3/c1-4-14-7-13-9(11)8(14)10(2,3)5-6-12/h7H,4-6,12H2,1-3H3
• InChI Key： PLXIETFJFUARDC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)(C)CCN)N(C=N1)CC

Computed Properties

• Exact Mass: 215.1189253g/mol
• Monoisotopic Mass: 215.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3-methylbutan-1-amine

Introduction to 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3-methylbutan-1-amine (CAS No. 2229138-71-8)

3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3-methylbutan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2229138-71-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a 4-chloro-substituted imidazole core and an N-substituted amine group, has garnered attention due to its structural complexity and potential biological activity. The presence of both the imidazole ring and the chloro substituent suggests possible interactions with biological targets, making it a valuable candidate for further investigation in drug discovery and development.

The 3-methylbutan-1-amine moiety at the N-terminal position introduces a hydrophobic alkyl chain, which may influence the compound's solubility, permeability, and binding affinity. This structural feature is often exploited in medicinal chemistry to modulate pharmacokinetic properties, ensuring better bioavailability and target engagement. The combination of these structural elements positions this compound as a promising scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the 4-chloro-imidazole ring can interact with specific pockets in protein targets, potentially modulating enzyme activity or receptor binding. For instance, imidazole derivatives have been widely studied for their role in inhibiting kinases and other enzymes involved in cancer pathways. The N-substituted amine group further enhances the compound's potential to form hydrogen bonds, increasing its binding affinity to biological macromolecules.

In light of current research trends, this compound may find applications in the development of small-molecule inhibitors targeting diseases such as cancer, inflammation, and neurological disorders. The imidazole scaffold, known for its versatility in medicinal chemistry, has been successfully incorporated into numerous drug candidates that have advanced into clinical trials. The 4-chloro substituent, in particular, has been shown to enhance metabolic stability and improve pharmacokinetic profiles, making it an attractive feature for drug design.

The synthesis of 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3-methylbutan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the imidazole ring efficiently. Additionally, protecting group strategies may be necessary to prevent unwanted side reactions during synthesis.

Evaluation of the compound's pharmacological properties is crucial for determining its therapeutic potential. In vitro assays have been conducted to assess its interaction with various biological targets, including enzymes and receptors. Preliminary results indicate that this compound exhibits promising activity against certain therapeutic targets, warranting further investigation through more comprehensive biochemical assays.

The pharmacokinetic profile of 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3-methylbutan-1-amine is another critical aspect that needs to be addressed. Studies on similar imidazole derivatives have shown variable absorption, distribution, metabolism, excretion (ADME) properties depending on the substitution pattern. Understanding these parameters will help in optimizing dosing regimens and minimizing potential side effects.

Future research directions may include exploring analogs of this compound with modified substituents to enhance potency and selectivity. Structure-based drug design approaches can be employed to identify key interactions between the molecule and its target proteins. Additionally, preclinical studies in relevant animal models will provide insights into the compound's efficacy and safety profiles before human trials are initiated.

The integration of artificial intelligence (AI) and machine learning (ML) tools has revolutionized drug discovery by enabling rapid screening of large chemical libraries. These technologies can predict the biological activity of compounds like 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3-methylbutan-1-amine with remarkable accuracy, saving significant time and resources in the early stages of drug development.

In conclusion,3-(4-chloro-1ethyl 1Himidazol 5yl) 3methylbutan 1amine (CAS No 2229138718) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. With continued advancements in synthetic methodologies and computational tools,this compound holds great potential for contributing to next-generation treatments.